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Compound of Interest

Compound Name: Sec-butyl isopropyl ether

Cat. No.: B101348

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sec-butyl isopropyl ether (SBIPE) is emerging as a promising green solvent alternative in
organic synthesis. Its branched alkyl structure contributes to a desirable balance of properties,
including a moderate boiling point, low water solubility, and a potentially favorable safety profile
compared to traditional ethereal solvents like tetrahydrofuran (THF) and diethyl ether (Et20).
These characteristics make it a viable candidate for a range of applications, from
organometallic reactions to extraction processes. This document provides detailed application
notes, experimental protocols, and comparative data to guide researchers in the effective use
of SBIPE.

Physical and Chemical Properties

A thorough understanding of a solvent's physical properties is crucial for its effective
implementation in experimental design. The following table summarizes the key physical
properties of sec-butyl isopropyl ether and compares them with other common ethereal
solvents.
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2-
sec-Butyl tert-Butyl
Tetrahydrofura  Methyltetrahyd
Property Isopropyl Methyl Ether
n (THF) rofuran (2-
Ether (SBIPE) (MTBE)
MeTHF)
CAS Number 18641-81-1 109-99-9 96-47-9 1634-04-4
Molecular
C7H160 CaHsO CsH100 CsHi120
Formula
Molecular Weight
116.20[1] 7211 86.13 88.15
(g/mol)
Boiling Point (°C)  100[2] 66 80[1] 55.2
Melting Point -108.83
. -108.4 -136[1] -108.6[3]
(°C) (estimated)
Density (g/mL @
~0.759 (at 25°C)  0.889 0.854 0.7404[3]
20°C)
. o 14 g/100 mL
Water Solubility Low Miscible 4.8 g/100 mL
(20°C)[1]
Flash Point (°C) ~10 (estimated) -14 -11[1] -28
) Potential for
Peroxide ) :
) peroxide High Lower than THF Very low[4]
Formation ]
formation

Synthesis of sec-Butyl Isopropyl Ether

The Williamson ether synthesis is a common and versatile method for the preparation of

asymmetrical ethers like sec-butyl isopropyl ether.[4] This SN2 reaction involves the reaction

of an alkoxide with a primary or secondary alkyl halide.
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Reactants

Deprotonation

Intermediate

@e (e.g., NaH)

/

Isopropyl Halide (e.g., 2-Bromopropane)

SN2 Attack
—

sec-Butyl Isopropyl Ether Salt Byproduct (e.g., NaBr)

Products
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Start: Assemble Dry Glassware under Inert Atm@

(Activate Magnesium Turnings)

'

[Slowly add Aryl Halide in SBIPE to Mg]

'

(Add Electrophile (e.g., Benzaldehyde) in SBIPE)

'

(Quench with Saturated ag. NH4CD

'

(Extract with an Organic Solveng

:

(Dry Organic Layer (e.g., Na2804))

'

[Purify by Column Chromatography)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Immiscibility with Water ) ( Low Water Solubility )
Good Solute Solubility i Aprotic, Moderate Polarity
Key Properties for Extraction Solvent - — Evaluation of »| SBIPE Characteristics - -
Low Impurity Solubility Selective Solvation
Volatility for Easy RemovaI/ Moderate Boiling Point (100 °C)/

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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